N-[2-(1H-benzimidazol-2-yl)phenyl]-4-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C25H24N4O3S/c30-25(18-12-14-19(15-13-18)33(31,32)29-16-6-1-7-17-29)28-21-9-3-2-8-20(21)24-26-22-10-4-5-11-23(22)27-24/h2-5,8-15H,1,6-7,16-17H2,(H,26,27)(H,28,30)
• InChI Key: RRHACITXXDWILZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C4=NC5=CC=CC=C5N4
• Molecular Formula: C25H24N4O3S
• Molecular Weight: 460.5 g/mol
• CAS No.: 325977-66-0

Description

N-[2-(1H-benzimidazol-2-yl)phenyl]-4-(1-piperidinylsulfonyl)benzamide is a useful research compound. Its molecular formula is C25H24N4O3S and its molecular weight is 460.55. The purity is usually 95%.
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Scientific Research Applications

Antihistaminic Activity

Research has shown the synthesis and preliminary evaluation of N-(4-piperidinyl)-1H-benzimidazol-2-amines, demonstrating their in vitro and in vivo antihistaminic activity. These compounds, through a series of syntheses involving cyclodesulfurization and monoalkylation, have shown potent antihistamine properties, particularly the phenylethyl derivatives after oral administration in animal studies (Janssens et al., 1985).

Anti-Ulcerative Agents

Another area of application involves the synthesis and biological evaluation of Cinitapride related benzimidazole derivatives as potential prokinetic agents. These derivatives were prepared with the aim of studying their anti-ulcerative activity, leveraging the benzimidazole moiety's commonality with other potent proton pump inhibitors (Srinivasulu et al., 2005).

Corrosion Inhibition

Benzimidazole derivatives have also been explored for their role in corrosion inhibition. A study focused on the inhibitive action of synthesized benzimidazole derivatives on the corrosion of N80 steel in hydrochloric acid solution, finding significant inhibition efficiency that increases with the concentration of inhibitors (Yadav et al., 2016).

Anti-Tubercular Agents

Research into substituted benzimidazoles as a novel class of anti-tubercular agents has shown promising results. These compounds were synthesized and evaluated against different strains of mycobacterium species, highlighting the potential application of benzimidazole derivatives in combating tuberculosis (Manivannan, 2019).

Antimicrobial Activity

N-Benzimidazol-1-yl-methyl-benzamide derivatives have been synthesized and evaluated for their in vitro antimicrobial activity against a variety of pathogens, including Escherichia coli and Staphylococcus aureus. Some of these derivatives have shown effective antimicrobial properties, suggesting their potential in developing new antimicrobial agents (Sethi et al., 2016).